Cas no 20280-08-4 (Hexamethylenetetramine, compd. with calcium chloride (2:1))

• Product Name: Hexamethylenetetramine, compd. with calcium chloride (2:1)
• CAS No: 20280-08-4
• MF: C₁₂H₂₄CaCl₂N₈
• MW: 391.356557846069
• CID: 259519
• PubChem ID: 167893
• Update Time: 2025-04-19

Hexamethylenetetramine, compd. with calcium chloride (2:1) Chemical and Physical Properties

Names and Identifiers

• Hexamethylenetetramine, compd. with calcium chloride (2:1)
• Calcex
• PJ3JZM3C2W
• 20280-08-4
• Methenamine calcium chloride [WHO-DD]
• DTXSID70942403
• Calcium chloride--1,3,5,7-tetraazatricyclo[3.3.1.1~3,7~]decane (1/2/2)
• Methenamine calcium chloride
• UNII-PJ3JZM3C2W

• Inchi： 1S/2C6H12N4.Ca.2ClH/c2*1-7-2-9-4-8(1)5-10(3-7)6-9;;;/h2*1-6H2;;2*1H/q;;+2;;/p-2
• InChI Key： LWNXEJUXBCHGMN-UHFFFAOYSA-L
• SMILES： [Ca+2].[Cl-].[Cl-].N12CN3CN(CN(C3)C1)C2.N12CN3CN(CN(C3)C1)C2

Computed Properties

• Exact Mass: 378.01916
• Monoisotopic Mass: 390.1126890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 84.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.9Ų

Experimental Properties

• PSA: 25.92